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Compound of Interest

Compound Name: TRV-1387

Cat. No.: B12397326

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oliceridine (Olinvyk™) is a novel, G protein-biased agonist at the p-opioid receptor, indicated
for the management of moderate to severe acute pain in adults.[1] Its unique mechanism of
action is designed to provide potent analgesia with a potentially improved safety and tolerability
profile compared to conventional opioids.[2] Accurate quantification of oliceridine in plasma is
crucial for pharmacokinetic studies, dose-finding, and therapeutic drug monitoring. This
document provides detailed protocols for the determination of oliceridine in plasma using High-
Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS),
along with a proposed High-Performance Liquid Chromatography with Ultraviolet detection
(HPLC-UV) method as a viable alternative.

Chemical Properties of Oliceridine

Property Value

N-[(3-Methoxythiophen-2-yl)methyl]-2-[(9R)-9-
IUPAC Name pyridin-2-yl-6-oxaspiro[4.5]decan-9-

yllethanamine[3]

Molecular Formula C22H30N202S][3]

Molar Mass 386.55 g/mol [1]
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Chemical Structure of Oliceridine:
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Signaling Pathway of Oliceridine

Oliceridine is a biased agonist of the py-opioid receptor (MOR), a G protein-coupled receptor
(GPCR).[2] Upon binding, it preferentially activates the G protein signaling pathway, which is
associated with analgesia, while causing minimal recruitment of the B-arrestin pathway, which
is linked to adverse effects such as respiratory depression and constipation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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